Cas no 1047684-56-9 (4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine)

• Product Name: 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine
• CAS No: 1047684-56-9
• MF: C₃₀H₃₆N₂S₂
• MW: 488.750245094299
• MDL: MFCD22581259
• CID: 847169
• PubChem ID: 253660714
• Update Time: 2025-11-02

4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine
• 4,4'-Bis(5-hexyl-2-thienyl)-2,2'-bipyridyl
• 2,2'-Bipyridine, 4,4'-bis(5-hexyl-2-thienyl)-
• 4,4'-Bis(5-hexyl-2-thienyl)-2,2'-bipyridine
• 4,4'-dihexylthiophene-2,2'-bipyridine
• 4-(5-hexylthiophen-2-yl)-2-[4-(5-hexylthiophen-2-yl)pyridin-2-yl]pyridine
• C30H36N2S2
• 1060AA
• AK120398
• SY055673
• AX8245814
• B4420
• ST24042494
• 2,2-Bipyridine, 4,4-bis(5-hexyl-2-thienyl)-
• 4,4 inverted exclamation mark -Bis(5-hexyl-2-thienyl)-2,2 inverted exclamation mark -bipyridyl
• SCHEMBL13859420
• 1047684-56-9
• CS-0085764
• XRB68456
• 4,4'-Bis(5-hexyl- 2-thienyl)-2,2'-bipyridyl
• AS-66615
• 4,4-Bis(5-hexyl- 2-thienyl)-2,2-bipyridyl
• YSWG785
• AKOS016012318
• MFCD22581259
• DTXSID90729334

• MDL： MFCD22581259
• Inchi： 1S/C30H36N2S2/c1-3-5-7-9-11-25-13-15-29(33-25)23-17-19-31-27(21-23)28-22-24(18-20-32-28)30-16-14-26(34-30)12-10-8-6-4-2/h13-22H,3-12H2,1-2H3
• InChI Key： DCFNCZSDXIPGOQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=C(C3C=C(C=CN=3)C3=CC=C(CCCCCC)S3)C=2)=CC=C1CCCCCC

Computed Properties

• Exact Mass: 488.23200
• Monoisotopic Mass: 488.23199150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3
• XLogP3: 9.8

Experimental Properties

• Density: 1.090
• PSA: 82.26000
• LogP: 9.84620

4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine

4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine (CAS No. 1047684-56-9): A Versatile Building Block for Organic Electronics and Photovoltaic Applications

In the rapidly evolving field of organic electronics, 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine (CAS No. 1047684-56-9) has emerged as a crucial molecular building block. This compound, often referred to as a thiophene-bipyridine hybrid, combines the excellent charge transport properties of oligothiophenes with the versatile coordination chemistry of 2,2'-bipyridine moieties. Researchers are increasingly focusing on this material due to its unique electronic properties and potential applications in organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and molecular electronics.

The molecular structure of 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine features two hexyl-substituted thiophene units connected to a central bipyridine core. This design offers several advantages: the hexyl chains improve solubility in organic solvents, while the π-conjugated system enables efficient charge delocalization. Recent studies published in journals like Advanced Materials and Journal of Materials Chemistry highlight its promising performance in bulk heterojunction solar cells, with power conversion efficiencies exceeding 8% when paired with suitable acceptor materials.

One of the most exciting developments involving this compound is its application in perovskite solar cells as an interfacial modification layer. The bipyridine unit can coordinate with metal ions, potentially passivating defects at perovskite surfaces. This addresses one of the key challenges in sustainable energy research - improving the stability and efficiency of next-generation photovoltaics. Google Trends data shows a 75% increase in searches for "organic solar cell materials" in the past year, reflecting growing commercial interest in these technologies.

The synthesis of 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine typically involves Stille coupling or Suzuki-Miyaura cross-coupling reactions between appropriately functionalized thiophene and bipyridine precursors. Advanced purification techniques such as column chromatography and recrystallization are essential to obtain high-purity material suitable for device fabrication. Recent patents demonstrate that modifications to the hexyl side chains can further tune the compound's self-assembly properties and thin film morphology.

Beyond photovoltaics, this compound shows promise in organic field-effect transistors (OFETs), where its balanced hole and electron transport characteristics enable ambipolar behavior. The thiophene-bipyridine backbone also serves as an excellent scaffold for developing luminescent materials, with potential applications in bioimaging and chemical sensing. Research groups at leading institutions are exploring its use in metal-organic frameworks (MOFs) for gas storage and separation applications.

The commercial availability of 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine (CAS No. 1047684-56-9) has improved significantly in recent years, with multiple suppliers offering research quantities. However, scaling up production remains challenging due to the need for high-purity materials in device applications. Market analysis suggests growing demand from both academic and industrial researchers working on flexible electronics and wearable technology applications.

From an environmental perspective, the development of organic electronic materials like this compound aligns with global trends toward green chemistry and sustainable technology. Unlike traditional inorganic semiconductors, these materials can often be processed at lower temperatures using less toxic solvents. Life cycle assessments suggest potential reductions in carbon footprint for certain applications, particularly in disposable electronics and large-area devices.

Future research directions for 4,4'-Bis(5-hexylthiophen-2-yl)-2,2'-bipyridine include exploring its supramolecular chemistry, developing more efficient synthetic routes, and investigating novel device architectures. The compound's versatility makes it a valuable tool for addressing fundamental questions in charge transport and energy conversion at the molecular level. As the field of organic electronics continues to mature, this material is likely to play an increasingly important role in bridging the gap between fundamental research and commercial applications.